Cas no 1038714-97-4 (3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1038714-97-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 6233965
• PubChem ID: 29078568
• Update Time: 2025-06-11

3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• 1038714-97-4
• EN300-1812781

• Inchi： 1S/C9H7NO3S/c1-5-2-3-14-8(5)6-4-7(9(11)12)13-10-6/h2-4H,1H3,(H,11,12)
• InChI Key： VCOCUWORKQZSSU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1038714-97-4)

3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid, identified by its CAS number 1038714-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a thiophene moiety at the 3-position and a carboxylic acid functional group at the 5-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structure of 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid features a conjugated system that enhances its reactivity and potential interactions with biological targets. The thiophene ring, with its sulfur atom, contributes to the compound's ability to engage in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are crucial for binding to proteins and enzymes. Additionally, the carboxylic acid group provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Studies have highlighted the potential of oxazole-containing compounds in modulating enzyme activity and inhibiting inflammatory pathways. Specifically, 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid has been explored for its potential role in addressing various therapeutic challenges. Its structural features make it a promising candidate for developing novel agents targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of this compound is its pharmacokinetic profile. The presence of both polar (carboxylic acid) and non-polar (thiophene ring) regions enhances its solubility in both aqueous and lipid environments, facilitating cellular uptake and distribution. This property is particularly advantageous for drug delivery systems designed to target specific tissues or organs. Furthermore, the compound's stability under various physiological conditions makes it suitable for formulation into oral or injectable medications.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and mechanism of action for 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid. Molecular docking studies have shown that this compound can interact with key biological targets such as kinases and transcription factors. These interactions are critical for modulating signaling pathways that are dysregulated in diseases like cancer. For instance, preclinical research suggests that derivatives of this compound may inhibit the activity of tyrosine kinases, which are overexpressed in many solid tumors.

The synthesis of 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring at the 3-position is achieved through cross-coupling reactions such as Suzuki or Stille couplings, which are well-established methods in synthetic organic chemistry. The subsequent functionalization at the 5-position via carboxylation reactions further refines the compound's structure. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

In vitro studies have demonstrated the bioactivity of 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid by evaluating its effects on cell lines derived from various diseases. For example, cancer cell lines have shown sensitivity to this compound, indicating its potential as an anti-cancer agent. Mechanistic studies have revealed that it may induce apoptosis by activating caspase-dependent pathways or inhibiting survival signaling cascades. These findings underscore the importance of further investigation into its therapeutic potential.

The pharmaceutical industry has recognized the significance of heterocyclic compounds like 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid due to their structural diversity and biological relevance. Companies specializing in drug discovery are increasingly focusing on developing libraries of oxazole derivatives to screen for new drug candidates. The versatility of this scaffold allows for rapid modification to optimize pharmacokinetic properties and minimize off-target effects.

As research continues to uncover new therapeutic applications, the demand for high-quality starting materials like 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid will likely increase. Suppliers specializing in fine chemicals must ensure consistent quality and purity to meet the stringent requirements of pharmaceutical manufacturers. Advances in synthetic methodologies have improved access to these compounds, making them more readily available for research purposes.

The future prospects for 3-(3-methylthiophen-2-yl)-1,2-oxazole-5-carboxylic acid are promising as it continues to be explored in preclinical studies. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development process.

In conclusion, 3-(3-methylthiophen-2-yli)-1H-indole, identified by its CAS number 1038714–97–4, is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to interact with biological targets while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further development. As research progresses, this compound will continue to play a vital role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.